molecular formula C14H21N3O3 B6634458 3-Methyl-1-(1,3,5-trimethylpyrazole-4-carbonyl)piperidine-2-carboxylic acid

3-Methyl-1-(1,3,5-trimethylpyrazole-4-carbonyl)piperidine-2-carboxylic acid

Cat. No. B6634458
M. Wt: 279.33 g/mol
InChI Key: FOMZUCGOCGDDPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methyl-1-(1,3,5-trimethylpyrazole-4-carbonyl)piperidine-2-carboxylic acid is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is also known as MT-2 and is a synthetic analog of alpha-melanocyte-stimulating hormone (α-MSH). MT-2 has been shown to have several biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

MT-2 acts by binding to melanocortin receptors in the body, particularly the MC1R and MC4R receptors. This binding leads to the activation of various signaling pathways, resulting in the stimulation of melanin production, sexual arousal, and appetite suppression.
Biochemical and Physiological Effects:
MT-2 has several biochemical and physiological effects, including the stimulation of melanin production, sexual arousal, and appetite suppression. It has been shown to increase skin pigmentation, leading to tanning and protection against UV radiation. MT-2 has also been shown to increase sexual arousal and improve sexual function in both men and women. Additionally, it has been shown to suppress appetite and promote weight loss.

Advantages and Limitations for Lab Experiments

MT-2 has several advantages for lab experiments, including its ability to stimulate melanin production, sexual arousal, and appetite suppression. It is also a synthetic analog of α-MSH, making it a more stable and predictable compound for research purposes. However, there are also limitations to using MT-2 in lab experiments, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research on MT-2, including its potential use in treating skin pigmentation disorders, sexual dysfunction, and obesity. Additionally, further studies are needed to better understand the mechanism of action of MT-2 and its potential side effects. Research on MT-2 may also lead to the development of new compounds with similar therapeutic properties.

Synthesis Methods

MT-2 is synthesized through a series of chemical reactions involving piperidine, pyrazole, and carboxylic acid derivatives. The synthesis process involves several steps, including protection and deprotection of functional groups, coupling reactions, and purification steps. The final product is obtained through crystallization and recrystallization processes.

Scientific Research Applications

MT-2 has been extensively studied for its potential therapeutic applications in various areas, including skin pigmentation disorders, sexual dysfunction, and appetite suppression. It has been shown to stimulate melanin production in the skin, leading to tanning and protection against UV radiation. MT-2 has also been studied for its potential use in treating erectile dysfunction and other sexual disorders. Additionally, it has been shown to suppress appetite and promote weight loss.

properties

IUPAC Name

3-methyl-1-(1,3,5-trimethylpyrazole-4-carbonyl)piperidine-2-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H21N3O3/c1-8-6-5-7-17(12(8)14(19)20)13(18)11-9(2)15-16(4)10(11)3/h8,12H,5-7H2,1-4H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FOMZUCGOCGDDPG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCN(C1C(=O)O)C(=O)C2=C(N(N=C2C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H21N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Methyl-1-(1,3,5-trimethylpyrazole-4-carbonyl)piperidine-2-carboxylic acid

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